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Compound of Interest

Compound Name: (Triclocarban-13C6)

Cat. No.: B15295158

Essential Safety and Handling Guide for
(Triclocarban-13C6)

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Triclocarban-13C6. Adherence to these procedures is critical for ensuring laboratory safety and
proper disposal.

Personal Protective Equipment (PPE)

When handling Triclocarban-13C6, a comprehensive approach to personal protection is
necessary to minimize exposure. The following table summarizes the recommended PPE.
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Specification/Stand .

PPE Category Item d Protection Level
ar

Eye Protection Safety Glasses ANSI Z87.1 approved Essential

. Recommended when

Chemical Goggles ANSI Z87.1 approved o )

splashing is possible
] Chemical-resistant Compatible with ]
Hand Protection Essential

gloves

Triclocarban

Nitrile or Neoprene

Recommended

materials

Respiratory Protection

Air-purifying respirator

NIOSH-approved

Required if dust is

generated
N95 or higher Minimum
particulate filter recommendation
Body Protection Laboratory Coat Standard Essential

Chemical-resistant

apron

Recommended for

larger quantities

Full-body protective
clothing

As needed based on

risk assessment

Experimental Protocols

Handling Solid (Triclocarban-13C6):

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Work in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

* Weighing and Transfer: To prevent the generation of dust, handle the solid material carefully.

Use a spatula for transfers. If dust is unavoidable, a NIOSH-approved respirator with a

particulate filter (N95 or higher) is mandatory.

o Spill Management: In the event of a spill, avoid dry sweeping which can create dust. Instead,

gently dampen the spilled material with water and then carefully collect it using absorbent
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pads. Place the waste in a sealed container for proper disposal.
Preparing Solutions:

e Solvent Selection: When preparing solutions, select an appropriate solvent in which
Triclocarban-13C6 is soluble.

» Dissolution: Add the solid Triclocarban-13C6 to the solvent slowly while stirring to ensure
complete dissolution. Perform this step in a chemical fume hood.

o Storage: Store solutions in clearly labeled, sealed containers. Consult the Safety Data Sheet
(SDS) for specific storage conditions.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with Triclocarban-13C6.
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Caption: PPE Selection Workflow for Triclocarban-13C6

Disposal Plan
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All waste containing Triclocarban-13C6 must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated consumables like gloves and
wipes, in a clearly labeled, sealed container.

e Liquid Waste: Collect all liquid waste in a compatible, sealed, and clearly labeled container.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations. Do
not dispose of Triclocarban-13C6 down the drain, as it is very toxic to aquatic life.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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